3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium)
Overview
Description
3,3'-diarsene-1,2-diylbis(6-hydroxyanilinium) is a member of diarsenes. It is a conjugate acid of a 4,4'-diarsene-1,2-diylbis(2-aminophenol).
Scientific Research Applications
Structural Analysis of Chloroarsenates and Bromoarsenates
Research on chloroarsenates and bromoarsenates, including compounds similar to 3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium), has been conducted. These studies focus on the preparation and X-ray structural analysis of these compounds, providing insights into their molecular structures and potential applications in various fields such as material science and chemistry (Kaub & Sheldrick, 1984).
Applications in Organic Chemistry
The synthesis of stable diarsenes and arsaphosphenes from fluorinated arsines represents another area of application. These compounds, including diarsenes structurally related to 3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium), are of interest in organic chemistry due to their unique bonding characteristics and potential use in various chemical reactions and processes (Bouslikhane et al., 2001).
Crystallographic Studies
Crystallographic studies of similar compounds have been conducted to understand their structural properties. These studies are crucial for determining the molecular arrangement and potential applications in materials science and crystal engineering (Boughzala & Jouini, 1998).
Oxidation and Stabilization Studies
Investigations into the oxidation and stabilization of diarsenic compounds, closely related to 3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium), have been carried out. These studies provide valuable information on the reactivity and stability of such compounds, which is essential for their potential use in chemical synthesis and materials science (Abraham et al., 2013).
Synthesis and Theoretical Studies of Amidodiarsenes
Research into the synthesis and structural analysis of amidodiarsenes, compounds related to 3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium), has been conducted. These studies contribute to our understanding of the bonding and structural characteristics of diarsenic compounds, which are important in the field of inorganic chemistry (Green et al., 2007).
properties
Product Name |
3,3'-Diarsene-1,2-diylbis(6-hydroxyanilinium) |
|---|---|
Molecular Formula |
C12H14As2N2O2+2 |
Molecular Weight |
368.09 g/mol |
IUPAC Name |
[5-(3-azaniumyl-4-hydroxyphenyl)arsanylidenearsanyl-2-hydroxyphenyl]azanium |
InChI |
InChI=1S/C12H12As2N2O2/c15-9-5-7(1-3-11(9)17)13-14-8-2-4-12(18)10(16)6-8/h1-6,17-18H,15-16H2/p+2 |
InChI Key |
ZCZNGRXPMRPERV-UHFFFAOYSA-P |
Canonical SMILES |
C1=CC(=C(C=C1[As]=[As]C2=CC(=C(C=C2)O)[NH3+])[NH3+])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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